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Compound of Interest

Compound Name: Bafilomycin D

Cat. No.: B10764937

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bafilomycin D is a macrolide antibiotic derived from Streptomyces species. It is a potent and
specific inhibitor of vacuolar-type H+-ATPase (V-ATPase), a proton pump essential for the
acidification of intracellular organelles such as lysosomes and endosomes. This inhibitory
action makes Bafilomycin D a valuable tool in cell biology research, particularly for studying
autophagy, endocytosis, and apoptosis. Proper preparation of a stock solution is critical for
accurate and reproducible experimental results. This document provides detailed protocols for
the preparation, storage, and handling of Bafilomycin D stock solutions in dimethyl sulfoxide
(DMSO0).

Quantitative Data Summary

For ease of use and accurate calculations in the laboratory, the key quantitative data for
Bafilomycin D are summarized in the table below.
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Parameter Value Reference(s)
Molecular Weight 604.81 g/mol [1112][3]
Solubility in DMSO 50 mg/mL (82.67 mM) [1]

Recommended Stock Solution
) 1mM, 5mM, 10 mM [4]
Concentrations

) -20°C for up to 1 month; -80°C
Storage of Stock Solution [1][4]
for up to 6 months

Inhibitory Concentration (IC50)

~2 nM (for N. crassa) [4]
for V-ATPase

Experimental Protocols
Materials

« Bafilomycin D (solid powder)

¢ Anhydrous Dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips
o Vortex mixer

 Ultrasonic bath/sonicator

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Bafilomycin D Stock
Solution

This protocol describes the preparation of a 10 mM stock solution. The volumes can be
adjusted proportionally for different desired concentrations or volumes.
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» Pre-weighing Preparation: Allow the vial of Bafilomycin D to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of Bafilomycin D powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would
need 6.048 mg of Bafilomycin D.

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the Bafilomycin D powder. For a 10 mM solution from 6.048 mg, add 1 mL of
DMSO.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1]
Gentle warming to 37°C may also aid in solubilization.[4]

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][4] Protect from light.

Working Solution Preparation

To prepare a working solution, dilute the stock solution in the appropriate cell culture medium or
experimental buffer to the desired final concentration. It is recommended to keep the final
DMSO concentration in the culture medium below 0.1% to avoid solvent-induced cytotoxicity.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps for the preparation of a Bafilomycin D stock
solution.
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Click to download full resolution via product page

Caption: Workflow for Bafilomycin D stock solution preparation.

Signaling Pathway of Bafilomycin D Action

Bafilomycin D exerts its biological effects primarily through the inhibition of V-ATPase. The
diagram below outlines this mechanism and its downstream consequences.
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Caption: Mechanism of action of Bafilomycin D.

Safety and Handling Precautions
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Bafilomycin D is a potent bioactive compound. Standard laboratory safety practices should be
followed. Use appropriate personal protective equipment, including a lab coat, gloves, and
safety glasses, when handling the compound and its solutions. Work in a well-ventilated area.
Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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